Cas no 425395-94-4 (2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene]-)

• Product Name: 2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene]-
• CAS No: 425395-94-4
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• MDL: MFCD02157865
• CID: 326800
• PubChem ID: 135408469
• Update Time: 2025-06-09

2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene]-
• 3-(2-OXO-2-THIOPHEN-2-YL-ETHYLIDENE)-3,4-DIHYDRO-1H-QUINOXALIN-2-ONE
• 1-PROPANOL,3-[[1,2,3,4-TETRAHYDRO-2-METHYL-4-[4-(METHYLTHIO)PHENYL]-7-ISOQUINOLINYL]OXY]
• 3-[2-methyl-4-(4-methylsulfanylphenyl)-1,2,3,4-tetrahydroisoquinolin-7-yloxy]propan-1-ol
• 3-[2-oxo-2-(2-thienyl)ethylidene]-3,4-dihydroquinoxalin-2(1H)-one
• 425395-94-4
• MFCD02157865
• BIM-0041412.P001
• AKOS000568629
• 3-[2-oxo-2-(2-thienyl)ethylidene]-3,4-dihydroquinoxalin-2(1 h )-one
• AKOS030254175
• 3-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-1H-quinoxalin-2-one
• BDBM50481521
• AKOS005257112
• (Z)-3-(2-Oxo-2-(thiophen-2-yl)ethylidene)-3,4-dihydroquinoxalin-2(1H)-one
• 3-(2-oxo-2-(thiophen-2-yl)ethylidene)-3,4-dihydroquinoxalin-2(1H)-one
• CHEMBL1989922
• O=C(\\C=C1/NC2=CC=CC=C2NC1=O)C1=CC=CS1
• CHEMBL4583209
• CBMicro_041454
• 476615-56-2

• MDL： MFCD02157865
• Inchi： 1S/C14H10N2O2S/c17-12(13-6-3-7-19-13)8-11-14(18)16-10-5-2-1-4-9(10)15-11/h1-8,17H,(H,16,18)/b12-8-
• InChI Key： JZSDMCQUSPJCQG-WQLSENKSSA-N
• SMILES： S1C=CC=C1/C(=C/C1C(NC2C=CC=CC=2N=1)=O)/O

Computed Properties

• Exact Mass: 270.04600
• Monoisotopic Mass: 270.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.5
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.415
• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.713
• PSA: 93.96000
• LogP: 1.86220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene]-

Compound CAS No 425395-94-4: A Comprehensive Overview of 2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene]

The compound CAS No 425395-94-4, also known as 2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene], is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoxalinones, which are known for their unique structural properties and versatile chemical reactivity. The presence of the quinoxalinone core in this molecule provides a platform for further functionalization and exploration of its properties.

Recent studies have highlighted the importance of quinoxalinones in drug discovery and material science due to their ability to act as scaffolds for bioactive compounds. The CAS No 425395-94-4 compound, in particular, has garnered attention for its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents. Its structure incorporates a thienyl group, which introduces aromaticity and enhances electronic properties, making it suitable for applications in optoelectronics and organic electronics.

The synthesis of CAS No 425395-94-4 involves a series of carefully designed reactions that exploit the reactivity of quinoxalinones and thienyl-containing precursors. Researchers have optimized the synthesis pathways to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The stability of this compound under various conditions has been thoroughly investigated, revealing its resilience to thermal and chemical degradation, which is crucial for its practical use.

In terms of chemical properties, CAS No 425395-94-4 exhibits a high degree of planarity due to the conjugation within its structure. This planarity contributes to its optical properties, making it an attractive candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Additionally, the molecule's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of CAS No 425395-94-4. These studies have revealed that the molecule possesses a unique combination of frontier molecular orbitals that facilitate efficient charge transport, a property highly sought after in semiconductor materials. Furthermore, theoretical models predict that this compound could serve as an effective photosensitizer in photovoltaic cells due to its ability to absorb a wide range of light wavelengths.

The biological activity of CAS No 425395-94-4 has also been explored in recent research efforts. Initial assays have indicated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further studies are required to fully understand its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.

In conclusion, CAS No 425395-94-4, or 2(1H)-Quinoxalinone,3,4-dihydro-3-[2-oxo-2-(2-thienyl)ethylidene], represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers in fields ranging from materials science to pharmacology. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play a significant role in advancing both scientific understanding and technological innovation.